N-(4-amino-2-((2-amino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-(2-amino-2-oxoethyl)sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C11H11N5O4S/c12-6(17)4-21-11-15-8(13)7(10(19)16-11)14-9(18)5-2-1-3-20-5/h1-3H,4H2,(H2,12,17)(H,14,18)(H3,13,15,16,19)
• InChI Key: WBKQEZAKVCZMKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N)N
• Molecular Formula: C11H11N5O4S
• Molecular Weight: 309.30 g/mol

Description

N-(4-amino-2-((2-amino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C11H11N5O4S and its molecular weight is 309.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives Formation

The interaction of 3-amino-3-thioxopropanamides with 2-anilinomethylene derivatives of dimedone, 1,3-cyclohexanedione, and Meldrum’s acid led to the formation of 2-(2-amino-2-oxoethyl)-6-thioxo-1,6-dihydropyrimidine-5-carboxamides. This reaction pathway facilitates the synthesis of various pyrimidine-5-carboxamide derivatives through alkylation in alkaline medium, producing 4-(alkylthio)pyrimidine-5-carboxamide derivatives. This method showcases a novel approach in the synthesis of complex pyrimidine derivatives, indicating its potential for generating a wide array of compounds for further pharmacological evaluation (Dotsenko et al., 2013).

Antiallergic Activity

Research on furan-3-carboxamides, specifically 4-(arylamino)-2,5-dihydro-2-oxo-N-(trans-2-phenyl-cyclopropyl)furan-3-carboxamides, has indicated potent antiallergic activity in in vivo models. These compounds, upon synthesis, demonstrated significant inhibition of serotonin, histamine, and bradykinin, suggesting their potential as novel antiallergic agents. This study highlights the significance of furan carboxamide derivatives in the development of new treatments for allergic reactions (Georgiev et al., 1987).

Antimicrobial and Antiprotozoal Agents

A series of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines demonstrated significant antiprotozoal activity, with some compounds exhibiting potent in vitro and in vivo efficacy against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This suggests the application of these compounds in treating protozoal infections, marking an advancement in antiprotozoal therapy. Such research is crucial for developing new therapeutic agents against protozoal diseases, which remain a significant health challenge in many parts of the world (Ismail et al., 2004).